molecular formula C20H24N2O7S B223934 3,4,5-trimethoxy-N-[4-(morpholin-4-ylsulfonyl)phenyl]benzamide

3,4,5-trimethoxy-N-[4-(morpholin-4-ylsulfonyl)phenyl]benzamide

Cat. No. B223934
M. Wt: 436.5 g/mol
InChI Key: UKYPRZKPVPKUKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4,5-trimethoxy-N-[4-(morpholin-4-ylsulfonyl)phenyl]benzamide is a chemical compound that has been extensively researched for its potential applications in the field of medicine. This compound has been found to have a variety of biochemical and physiological effects, which makes it an interesting subject of study. In

Mechanism of Action

More research is needed to fully understand the mechanism of action of this compound.
2. Clinical Trials: Clinical trials are needed to determine the safety and efficacy of this compound in humans.
3. Development of New

Advantages and Limitations for Lab Experiments

One of the advantages of using 3,4,5-trimethoxy-N-[4-(morpholin-4-ylsulfonyl)phenyl]benzamide in lab experiments is its potential applications in the treatment of cancer, inflammation, and neurodegenerative diseases. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on 3,4,5-trimethoxy-N-[4-(morpholin-4-ylsulfonyl)phenyl]benzamide. Some of these directions include:
1. Further Studies on

Synthesis Methods

The synthesis of 3,4,5-trimethoxy-N-[4-(morpholin-4-ylsulfonyl)phenyl]benzamide involves the reaction of 3,4,5-trimethoxybenzoic acid with N-(4-aminophenyl)morpholine in the presence of a sulfonyl chloride. The resulting compound is then purified using various techniques, including column chromatography and recrystallization.

Scientific Research Applications

3,4,5-trimethoxy-N-[4-(morpholin-4-ylsulfonyl)phenyl]benzamide has been extensively studied for its potential applications in the field of medicine. This compound has been found to have a variety of biochemical and physiological effects, which makes it an interesting subject of study. Some of the scientific research applications of this compound include:
1. Cancer Treatment: 3,4,5-trimethoxy-N-[4-(morpholin-4-ylsulfonyl)phenyl]benzamide has been found to have anti-cancer properties. It has been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in cancer cells.
2. Anti-inflammatory Properties: This compound has been found to have anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.
3. Treatment of Neurodegenerative Diseases: 3,4,5-trimethoxy-N-[4-(morpholin-4-ylsulfonyl)phenyl]benzamide has been found to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. It has been shown to inhibit the aggregation of amyloid-beta and alpha-synuclein, which are proteins that are associated with these diseases.

properties

Product Name

3,4,5-trimethoxy-N-[4-(morpholin-4-ylsulfonyl)phenyl]benzamide

Molecular Formula

C20H24N2O7S

Molecular Weight

436.5 g/mol

IUPAC Name

3,4,5-trimethoxy-N-(4-morpholin-4-ylsulfonylphenyl)benzamide

InChI

InChI=1S/C20H24N2O7S/c1-26-17-12-14(13-18(27-2)19(17)28-3)20(23)21-15-4-6-16(7-5-15)30(24,25)22-8-10-29-11-9-22/h4-7,12-13H,8-11H2,1-3H3,(H,21,23)

InChI Key

UKYPRZKPVPKUKA-UHFFFAOYSA-N

SMILES

COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCOCC3

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCOCC3

Origin of Product

United States

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